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Cat. No.: B2606957

Get Quote

Abstract
This technical guide provides a comprehensive overview of N-(2-hydroxy-4-methylphenyl)-2-
methylbenzamide, a specialized aromatic amide. The document is intended for researchers,

scientists, and professionals in the fields of drug discovery and chemical synthesis. It details

the compound's fundamental properties, a proposed synthetic pathway with a detailed

experimental protocol, and a discussion of its potential applications based on its structural

characteristics. This guide aims to serve as a foundational resource, providing both established

data and scientifically grounded hypotheses to stimulate further investigation into this

compound.

Introduction
N-(2-hydroxy-4-methylphenyl)-2-methylbenzamide (CAS Number: 791840-46-5) is a

member of the benzamide class of organic compounds.[1] The benzamide scaffold is of

significant interest in medicinal chemistry, with numerous derivatives exhibiting a wide range of

biological activities.[2][3] This particular derivative is characterized by a 2-methylbenzamide
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group attached to a 2-hydroxy-4-methylphenyl moiety. The presence of the hydroxyl and amide

functional groups suggests potential for hydrogen bonding and coordination with biological

targets, while the methyl groups may influence solubility and steric interactions. This guide will

provide a detailed exploration of this compound, from its basic properties to a proposed method

of synthesis and potential areas of application.

Physicochemical and Structural Information
A summary of the key physicochemical properties of N-(2-hydroxy-4-methylphenyl)-2-
methylbenzamide is presented in Table 1. These properties have been computationally

predicted and are available in public chemical databases.[1]

Property Value Source

CAS Number 791840-46-5 PubChem[1]

Molecular Formula C₁₅H₁₅NO₂ PubChem[1]

Molecular Weight 241.28 g/mol PubChem[1]

XLogP3 3.4 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 2 PubChem[1]

Below is a 2D representation of the chemical structure of N-(2-hydroxy-4-methylphenyl)-2-
methylbenzamide.

Caption: 2D structure of N-(2-hydroxy-4-methylphenyl)-2-methylbenzamide.

Proposed Synthesis Pathway
While a specific, peer-reviewed synthesis protocol for N-(2-hydroxy-4-methylphenyl)-2-
methylbenzamide is not readily available in the literature, a plausible and efficient synthetic

route can be proposed based on established methods for the synthesis of N-substituted
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benzamides. The most direct approach involves the acylation of 2-amino-5-methylphenol with

2-methylbenzoyl chloride.

This reaction is a nucleophilic acyl substitution where the amino group of 2-amino-5-

methylphenol acts as the nucleophile, attacking the electrophilic carbonyl carbon of 2-

methylbenzoyl chloride. The reaction is typically carried out in the presence of a non-

nucleophilic base, such as triethylamine or pyridine, to neutralize the hydrochloric acid

byproduct.

The proposed workflow for this synthesis is illustrated in the following diagram:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2606957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Starting Materials

2-amino-5-methylphenol
2-methylbenzoyl chloride

Dissolve 2-amino-5-methylphenol and triethylamine
in an aprotic solvent (e.g., DCM or THF)

Cool the mixture in an ice bath

Add 2-methylbenzoyl chloride dropwise
with continuous stirring

Allow the reaction to proceed at room temperature

Monitor reaction progress by TLC

Perform aqueous workup to remove byproducts

Extract the product with an organic solvent

Dry the organic layer over anhydrous Na₂SO₄

Concentrate the solution under reduced pressure

Purify the crude product by column chromatography
or recrystallization

Characterize the final product (NMR, MS, etc.)

End: Purified Product

Click to download full resolution via product page

Caption: Proposed experimental workflow for the synthesis.
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Detailed Experimental Protocol
Materials:

2-amino-5-methylphenol (1.0 equivalent)

2-methylbenzoyl chloride (1.05 equivalents)

Triethylamine (1.1 equivalents)

Anhydrous Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Silica gel for column chromatography

Hexanes and Ethyl Acetate for elution

Procedure:

To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add

2-amino-5-methylphenol (1.0 equivalent) and anhydrous dichloromethane.

Add triethylamine (1.1 equivalents) to the solution and stir until all solids have dissolved.

Cool the reaction mixture to 0 °C using an ice bath.

Slowly add 2-methylbenzoyl chloride (1.05 equivalents) dropwise to the stirred solution over

a period of 15-20 minutes.

After the addition is complete, remove the ice bath and allow the reaction to warm to room

temperature. Continue stirring for 2-4 hours.

Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting

material is consumed.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2606957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate

solution.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography using a gradient of ethyl

acetate in hexanes to yield the pure N-(2-hydroxy-4-methylphenyl)-2-methylbenzamide.

Self-Validation: The identity and purity of the synthesized compound should be confirmed by

standard analytical techniques, including ¹H NMR, ¹³C NMR, and mass spectrometry. The

expected spectra should be consistent with the structure of the target molecule.

Potential Applications and Research Directions
While there is limited published data on the specific applications of N-(2-hydroxy-4-
methylphenyl)-2-methylbenzamide, its structural motifs are present in molecules with known

biological activities. This allows for the formulation of hypotheses regarding its potential utility in

drug discovery and materials science.

Anticancer and Enzyme Inhibition: The benzamide and hydroxyphenyl groups are common

features in histone deacetylase (HDAC) inhibitors, which are a class of anticancer agents.[2]

It is plausible that N-(2-hydroxy-4-methylphenyl)-2-methylbenzamide could exhibit similar

inhibitory activity. Further research, including in vitro enzyme assays and cell-based

proliferation studies, would be necessary to validate this hypothesis.

Antimicrobial and Antifungal Activity: Various N-substituted benzamides have demonstrated

antimicrobial and antifungal properties. The specific substitution pattern of the topic

compound may confer activity against a range of microbial pathogens.

Materials Science: The presence of hydrogen bond donors and acceptors in the molecule

suggests that it could be a building block for supramolecular assemblies or a component in

the synthesis of novel polymers with specific thermal or mechanical properties.
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Safety and Handling
Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

N-(2-hydroxy-4-methylphenyl)-2-methylbenzamide is associated with the following hazards:

H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat, should be worn when handling this compound. All manipulations should be performed in a

well-ventilated fume hood.

Conclusion
N-(2-hydroxy-4-methylphenyl)-2-methylbenzamide is a chemical entity with potential for

further exploration in both medicinal chemistry and materials science. This guide provides a

comprehensive starting point for researchers, detailing its known properties, a robust and

scientifically sound proposed synthesis protocol, and data-driven hypotheses for its potential

applications. The lack of extensive experimental data for this specific compound presents an

opportunity for novel research to elucidate its biological activities and physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b2606957?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/849286
https://pubchem.ncbi.nlm.nih.gov/compound/849286
https://www.researchgate.net/publication/332227421_Synthesis_of_N-Substituted_Benzamide_Derivatives_and_their_Evaluation_as_Antitumor_Agents
https://pdf.benchchem.com/359/2_Methylbenzamide_A_Comprehensive_Reactivity_Profile_for_Drug_Discovery_and_Development.pdf
https://www.benchchem.com/product/b2606957/docs#an-in-depth-technical-guide-to-n-2-hydroxy-4-methylphenyl-2-methylbenzamide
https://www.benchchem.com/product/b2606957/docs#an-in-depth-technical-guide-to-n-2-hydroxy-4-methylphenyl-2-methylbenzamide
https://www.benchchem.com/product/b2606957/docs#an-in-depth-technical-guide-to-n-2-hydroxy-4-methylphenyl-2-methylbenzamide
https://www.benchchem.com/product/b2606957/docs#an-in-depth-technical-guide-to-n-2-hydroxy-4-methylphenyl-2-methylbenzamide
https://www.benchchem.com/product/b2606957?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2606957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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